Cas no 1443302-99-5 (3-[4-(2-methylpropyl)phenyl]pentan-3-ol)

• Product Name: 3-[4-(2-methylpropyl)phenyl]pentan-3-ol
• CAS No: 1443302-99-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• MDL: MFCD20526652
• CID: 5218948
• Update Time: 2026-03-06

3-[4-(2-methylpropyl)phenyl]pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-methylpropyl)phenyl]pentan-3-ol

• MDL： MFCD20526652
• Inchi： 1S/C15H24O/c1-5-15(16,6-2)14-9-7-13(8-10-14)11-12(3)4/h7-10,12,16H,5-6,11H2,1-4H3
• InChI Key： JYPYGDTTXRBHHY-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=C(CC(C)C)C=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-[4-(2-methylpropyl)phenyl]pentan-3-ol

Introduction to 3-[4-(2-methylpropyl)phenyl]pentan-3-ol (CAS No. 1443302-99-5)

3-[4-(2-methylpropyl)phenyl]pentan-3-ol, identified by its Chemical Abstracts Service (CAS) number 1443302-99-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a bulky isopropyl-substituted benzene ring linked to a pentan-3-ol backbone, exhibits unique structural and functional properties that make it a valuable candidate for various chemical applications, particularly in the development of novel bioactive molecules.

The molecular structure of 3-[4-(2-methylpropyl)phenyl]pentan-3-ol consists of a phenyl group substituted at the para position with a 2-methylpropyl (isobutyl) group, connected via an ether linkage to a five-carbon alcohol chain. This configuration imparts both steric bulk and lipophilicity, characteristics that are often exploited in medicinal chemistry for optimizing pharmacokinetic profiles. The presence of the hydroxyl group at the third carbon of the pentan chain further enhances its potential as a chiral center or a hydrogen bonding moiety in drug design.

In recent years, there has been growing interest in the synthesis and application of structurally complex organic molecules like 3-[4-(2-methylpropyl)phenyl]pentan-3-ol due to their potential as pharmacophores. The compound’s aromatic ring system and aliphatic side chain provide multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. For instance, derivatives of this molecule have been explored in the design of ligands for G-protein coupled receptors (GPCRs), which are key targets in drug development due to their involvement in numerous physiological processes.

One of the most compelling aspects of 3-[4-(2-methylpropyl)phenyl]pentan-3-ol is its role as a building block in the synthesis of more complex pharmaceutical intermediates. Its rigid aromatic core and flexible aliphatic tail make it an excellent scaffold for constructing molecules with enhanced solubility and metabolic stability. Researchers have leveraged this compound in the development of novel antipsychotic agents, where the combination of lipophilic and hydrophilic regions is crucial for achieving optimal receptor binding affinity and reduced side effects.

Recent advancements in computational chemistry have further highlighted the potential of 3-[4-(2-methylpropyl)phenyl]pentan-3-ol as a lead compound. Molecular modeling studies indicate that modifications to its structure could improve its interaction with biological targets, particularly enzymes involved in metabolic pathways. For example, computational screening has identified that slight alterations to the isopropyl substituent could enhance binding affinity to cytochrome P450 enzymes, which are critical in drug metabolism. This insight has guided synthetic efforts toward optimizing bioavailability and reducing off-target effects.

The synthesis of 3-[4-(2-methylpropyl)phenyl]pentan-3-ol itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps. However, recent innovations in catalytic methods have enabled more efficient pathways, reducing reaction times and improving yields. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, have been particularly useful in constructing the phenyl-pentanone core structure with high precision.

In addition to its pharmaceutical applications, 3-[4-(2-methylpropyl)phenyl]pentan-3-ol has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a candidate for use in supramolecular chemistry and polymer science. Researchers are exploring its potential as a monomer or cross-linking agent in the development of novel polymers with tailored mechanical properties. These materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering.

The chemical reactivity of 3-[4-(2-methylpropyl)phenyl]pentan-3-ol also makes it an attractive candidate for use as an intermediate in industrial processes. Its hydroxyl group can be easily modified through esterification or etherification reactions, allowing for the creation of derivatives with specific functionalities. Such derivatives could be used in fragrances, flavors, or as precursors to more complex specialty chemicals.

From an environmental perspective, efforts are underway to develop greener synthetic routes for compounds like 3-[4-(2-methylpropyl)phenylen pentan - 3 - ol (CAS No. 1443302 - 99 - 5). Catalytic hydrogenation methods and solvent-free reactions are being explored to minimize waste and reduce energy consumption during production. These sustainable practices align with global trends toward more environmentally responsible chemical manufacturing.

The future prospects for 3-[4-(2-methylpropyl)phenylen pentan - 3 - ol (CAS No. 1443302 - 99 - 5) remain bright, driven by ongoing research into its applications across multiple disciplines. As computational tools become more sophisticated and synthetic methodologies advance, new opportunities will emerge for leveraging this compound’s unique properties. Whether used as a pharmaceutical intermediate or a material science building block, 1443302 - 99 - 5 will undoubtedly continue to play a significant role in scientific innovation.